
High-Temperature Phases of the Zirconium-
Hydrogen System

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Zirconium hydride

CAS No.: 7704-99-6

Cat. No.: B080041

Get Quote

The zirconium-hydrogen (Zr-H) system is characterized by several distinct phases, the stability

of which depends on temperature and hydrogen concentration. Understanding this phase

diagram is crucial for interpreting the thermodynamic properties of zirconium hydride at high

temperatures.

The primary phases of interest at high temperatures are:

α-Zr(H): A solid solution of hydrogen in the hexagonal close-packed (hcp) α-zirconium.

β-Zr(H): A solid solution of hydrogen in the body-centered cubic (bcc) high-temperature β-

zirconium. Hydrogen is a strong β-stabilizer, decreasing the α → β transition temperature

from 863 °C for pure zirconium to approximately 547 °C.[1]

δ-ZrH₂₋ᵧ: A non-stoichiometric dihydride with a face-centered cubic (fcc) zirconium

sublattice.

ε-ZrH₂₋ₓ: A body-centered tetragonal (bct) dihydride, which forms from the δ-phase.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b080041#bc-rfq
https://www.benchchem.com/product/b080041/docs?utm_src=pdf-body#high-temperature-phases-of-the-zirconium-hydrogen-system
https://www.researchgate.net/figure/Zr-H-Phase-Diagram-46_fig2_263398640
https://www.researchgate.net/figure/Zr-H-Phase-Diagram-46_fig2_263398640
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A eutectoid reaction occurs at approximately 547 °C (820 K), where the β-phase is in

equilibrium with the α-Zr(H) and δ-ZrH₂₋ᵧ phases.[1][2] The specific phase or combination of

phases present will dictate the thermodynamic properties of the material at a given temperature

and composition.

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of the Zr-H system at high

temperatures. The data is primarily derived from extensive studies on the enthalpy and

equilibrium hydrogen pressures of various zirconium hydride compositions.[2][3][4]

Enthalpy and Heat Capacity
The relative heat content (enthalpy) of zirconium and several zirconium hydrides has been

precisely measured at high temperatures.[5] From these measurements, thermodynamically

consistent equations for enthalpy and heat capacity have been derived for different phases and

compositions.[2][3][4]

Table 1: Enthalpy (H° - H°₂₉₈.₁₅) and Heat Capacity (Cₚ) of ZrHₓ at High Temperatures[2][3][4]
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Composition
(H/Zr)

Temperature
(K)

Enthalpy
(cal/mol)

Heat Capacity
(cal/mol·K)

Phase(s)

0 (Pure Zr) 298.15 - 1136

5.61T +

1.29x10⁻³T² -

1762

5.61 +

2.58x10⁻³T
α

0 (Pure Zr) 1136 - 1200 7.50T - 960 7.50 β

0.25 298.15 - 820

6.73T +

3.19x10⁻³T² -

2276

6.73 +

6.38x10⁻³T
α

0.50 298.15 - 820

7.84T +

5.09x10⁻³T² -

2789

7.84 +

10.18x10⁻³T
α

0.57 298.15 - 820

8.26T +

5.76x10⁻³T² -

3012

8.26 +

11.52x10⁻³T
α

0.75 820 - 1050 14.50T - 2150 14.50 β

1.00 820 - 1120 15.00T - 2150 15.00 β

1.25 820 - 1170 15.50T - 2150 15.50 β

Note: Enthalpy values are relative to 298.15 K. 1 cal = 4.184 J.

Entropy and Gibbs Free Energy
Standard entropy (S°) and the Gibbs free energy function (-(G° - H°₂₉₈.₁₅)/T) have been derived

from the enthalpy and heat capacity data.[2][3][4]

Table 2: Standard Entropy (S°) and Gibbs Free Energy Function of ZrHₓ at High

Temperatures[2][3][4]
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Composition (H/Zr) Temperature (K)
Standard Entropy,
S° (cal/mol·K)

Gibbs Free Energy
Function, -(G°-
H°₂₉₈.₁₅)/T
(cal/mol·K)

0 (Pure Zr) 400 11.00 9.38

800 15.69 12.11

1200 19.16 14.15

0.50 400 12.82 10.29

800 19.34 14.28

1200 24.38 17.51

1.00 400 14.20 11.00

800 22.50 15.80

1200 28.70 19.60

1.25 400 14.90 11.40

800 23.90 16.50

1200 30.50 20.50

Thermal Conductivity and Diffusivity
The thermal transport properties of zirconium hydride are critical for its application as a

neutron moderator in nuclear reactors.[6] The thermal diffusivity of ε-phase ZrHₓ has been

measured, and the thermal conductivity has been estimated from this data.[6]

Table 3: Thermal Diffusivity and Conductivity of ε-phase ZrHₓ[6]
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Composition (H/Zr) Temperature (K)
Thermal Diffusivity
(x10⁻⁶ m²/s)

Estimated Thermal
Conductivity
(W/m·K)

1.69 300 6.5 16.0

600 5.0 15.5

1.83 300 7.5 18.5

600 5.8 17.8

2.00 300 8.5 21.0

600 6.5 20.0

The data indicates that for the ε-phase, thermal diffusivity decreases with increasing

temperature but increases with higher hydrogen concentration.[6]

Experimental Protocols
The determination of thermodynamic properties at high temperatures requires specialized

experimental techniques. The following sections detail the methodologies cited for obtaining the

data presented above.

Heat Content Measurement (Drop Calorimetry)
The enthalpy and heat capacity data for the Zr-H system were primarily determined using a

high-temperature drop calorimeter.[5]

Methodology:

Sample Encapsulation: A sample of ZrHₓ with a known composition is sealed in an inert

container (e.g., platinum-rhodium alloy) to prevent reaction with the atmosphere or loss of

hydrogen at high temperatures.

Furnace Heating: The encapsulated sample is heated to a precise, uniform high temperature

(T) in a furnace.
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Calorimeter Drop: The sample is then rapidly dropped from the furnace into a calorimeter

held at a reference temperature (typically 298.15 K or 273.15 K).

Temperature Rise Measurement: The heat released by the cooling sample raises the

temperature of the calorimeter. This temperature rise is measured with high precision.

Enthalpy Calculation: The heat content (enthalpy difference, Hₜ - H₂₉₈.₁₅) is calculated by

multiplying the temperature rise of the calorimeter by its known heat capacity.

Heat Capacity Derivation: By measuring the enthalpy at various temperatures, the heat

capacity at constant pressure (Cₚ) can be determined from the slope of the enthalpy vs.

temperature curve (Cₚ = (∂H/∂T)ₚ).
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Caption: Workflow for Drop Calorimetry Experiment.

Laser-Flash Method for Thermal Diffusivity
The thermal diffusivity of ZrHₓ was measured using the laser-flash method.[6] This is a widely

used technique for measuring the thermal transport properties of solid materials at high
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temperatures.

Methodology:

Sample Preparation: A small, disc-shaped sample of ZrHₓ is prepared with a known

thickness. The surfaces are often coated with a layer of graphite to enhance energy

absorption and emission.

Laser Pulse: The front face of the sample is subjected to a short, high-intensity energy pulse

from a laser. This pulse provides a defined amount of heat to the surface.

Temperature Detection: An infrared (IR) detector is focused on the rear face of the sample to

monitor its temperature change over time.

Time-Temperature Profile: The detector records the temperature rise on the rear face as the

heat pulse propagates through the sample.

Diffusivity Calculation: The thermal diffusivity (α) is calculated from the sample thickness (L)

and the time it takes for the rear face to reach a certain percentage (typically 50%) of its

maximum temperature rise (t₁/₂). The relationship is given by:

α = 0.1388 * L² / t₁/₂

Thermal Conductivity Estimation: The thermal conductivity (k) can then be estimated using

the measured thermal diffusivity (α), the material's density (ρ), and its specific heat capacity

(Cₚ) using the formula:

k = α * ρ * Cₚ

Experimental Setup Measurement & Analysis

Laser Pulse ZrH₂ SampleHeats Front Face IR DetectorHeat Propagates Record Rear Face
Temperature vs. Time

Calculate Thermal Diffusivity (α)
from thickness and t_½

Estimate Thermal Conductivity (k)
k = α · ρ · C_p

Click to download full resolution via product page
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Caption: Experimental Workflow for the Laser-Flash Method.

Interrelation of Thermodynamic Properties
The fundamental thermodynamic properties are intrinsically linked. Gibbs free energy (G),

which determines the spontaneity of a process, is defined by the enthalpy (H) and entropy (S)

of the system at a given temperature (T).

The key relationship is: G = H - TS

For changes at a constant temperature, this becomes: ΔG = ΔH - TΔS

This relationship is fundamental to deriving a complete and consistent set of thermodynamic

functions from a limited set of experimental data, such as enthalpy and equilibrium pressure

measurements.[2][3][4]

Enthalpy (H)
(from Calorimetry)

Gibbs Free Energy (G)

ΔG = ΔH - TΔS

Heat Capacity (C_p)
C_p = (∂H/∂T)_p

Entropy (S)
(from C_p data & 3rd Law)

ΔG = ΔH - TΔS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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